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Compound of Interest

Compound Name: Methyl 5-bromo-3-chloropicolinate

Cat. No.: B592614 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Methyl 5-bromo-3-chloropicolinate is a halogenated pyridine derivative of significant interest

in medicinal chemistry and drug discovery. Its utility as a key building block stems from the

versatile reactivity of the pyridine ring, further functionalized with bromo and chloro

substituents, making it an attractive scaffold for the synthesis of a diverse range of complex

molecules and potential pharmaceutical agents. This technical guide provides a comprehensive

overview of the synthesis and characterization of Methyl 5-bromo-3-chloropicolinate,

including detailed experimental protocols and a summary of its key physicochemical properties.

Physicochemical Properties
Methyl 5-bromo-3-chloropicolinate is a white to pale-yellow or yellow-brown solid.[1] A

compilation of its key physical and chemical properties is presented in Table 1.
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Property Value Reference

CAS Number 1214336-41-0 [1][2]

Molecular Formula C₇H₅BrClNO₂ [2]

Molecular Weight 250.48 g/mol [2]

Appearance
White to Yellow powder to

crystal
[1]

Melting Point 102.0 to 106.0 °C

Purity ≥97% (GC) [1]

IUPAC Name
methyl 5-bromo-3-

chloropyridine-2-carboxylate
[1]

Synonyms

Methyl 5-bromo-3-

chloropyridine-2-carboxylate,

5-Bromo-3-chloro-2-

pyridinecarboxylic acid methyl

ester

[2]

Storage Room Temperature [1]

Synthesis of Methyl 5-bromo-3-chloropicolinate
The primary synthetic route to Methyl 5-bromo-3-chloropicolinate involves a two-step

process: the synthesis of the precursor carboxylic acid, 5-bromo-3-chloropicolinic acid, followed

by its esterification with methanol.

Synthesis Workflow
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Synthesis of Methyl 5-bromo-3-chloropicolinate

Step 1: Synthesis of 5-bromo-3-chloropicolinic acid Step 2: Esterification

3-Aminopyridine

1. Conc. HCl, H₂O₂

2. NaNO₂, CuCl

2,3-Dichloropyridine

1. Hydrazine hydrate
2. N-Bromosuccinimide (NBS)

5-bromo-3-chloropicolinic acid

5-bromo-3-chloropicolinic acid

Methanol (MeOH)
Thionyl Chloride (SOCl₂) or Acid Catalyst (e.g., H₂SO₄)

Methyl 5-bromo-3-chloropicolinate

Characterization of Methyl 5-bromo-3-chloropicolinate

Primary Characterization Spectroscopic Analysis Purity Assessment

Purified Product

Thin Layer Chromatography (TLC) Melting Point Analysis NMR Spectroscopy
(¹H and ¹³C) Infrared (IR) Spectroscopy Mass Spectrometry (MS)

Purified Product

Gas Chromatography (GC) High-Performance Liquid
Chromatography (HPLC)

Purified Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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